Superior PYCR1 Inhibition vs. Des-Methoxy Analog
The racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one (CHEMBL4442920) inhibits human PYCR1 with an IC₅₀ of 8,800 nM [1]. In contrast, the des-methoxy analog 2-amino-1-(pyrrolidin-1-yl)propan-1-one (CHEMBL4529927) exhibits an IC₅₀ of 311,000 nM in the same assay system—a 35.3-fold decrease in potency [2]. This differential demonstrates that the 3-methoxy substituent on the pyrrolidine ring is a critical pharmacophoric element for PYCR1 target engagement. The (S)-enantiomer (CAS 1354025-63-0) provides the defined stereochemistry of the active eutomer, enabling SAR studies that the racemate cannot resolve without additional chiral separation.
| Evidence Dimension | PYCR1 enzyme inhibition potency |
|---|---|
| Target Compound Data | IC₅₀ = 8,800 nM (racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one; used as baseline for (S)-enantiomer) |
| Comparator Or Baseline | IC₅₀ = 311,000 nM (des-methoxy analog: 2-amino-1-(pyrrolidin-1-yl)propan-1-one) |
| Quantified Difference | 35.3-fold greater potency for the methoxy-bearing compound |
| Conditions | Inhibition of 6x-His-tagged and SUMO-tagged human PYCR1 expressed in E. coli BL21 (DE3), assessed as reduction in NADH oxidation (BindingDB assay, ChEMBL-curated) |
Why This Matters
Procurement of the (S)-enantiomer with the intact 3-methoxy group ensures retention of the essential pharmacophore for PYCR1 inhibition, whereas purchasing the cheaper des-methoxy analog forfeits 97% of the target potency and invalidates comparative SAR interpretation in proline metabolism and oncology programs.
- [1] BindingDB. BDBM50522088 (CHEMBL4442920) – racemic 2-amino-1-(3-methoxypyrrolidin-1-yl)propan-1-one: PYCR1 IC₅₀ = 8,800 nM. BindingDB, 2021. View Source
- [2] BindingDB. BDBM50522059 (CHEMBL4529927) – des-methoxy analog 2-amino-1-(pyrrolidin-1-yl)propan-1-one: PYCR1 IC₅₀ = 311,000 nM. BindingDB, 2021. View Source
